Cas no 2138095-36-8 (4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol)

4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol structure
2138095-36-8 structure
Product Name:4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol
CAS No:2138095-36-8
MF:C15H26N2O
MW:250.379744052887
CID:6195581
PubChem ID:165490889
Update Time:2025-07-14

4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol
    • 2138095-36-8
    • EN300-1161032
    • Inchi: 1S/C15H26N2O/c1-9(2)14-7-6-13(18)8-15(14)17-12(5)10(3)11(4)16-17/h9,13-15,18H,6-8H2,1-5H3
    • InChI Key: FFWAXAZUQZGIJE-UHFFFAOYSA-N
    • SMILES: OC1CCC(C(C)C)C(C1)N1C(C)=C(C)C(C)=N1

Computed Properties

  • Exact Mass: 250.204513457g/mol
  • Monoisotopic Mass: 250.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38Ų

4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1161032-1.0g
4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol
2138095-36-8
1g
$0.0 2023-06-08

Additional information on 4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol

Recent Advances in the Study of 4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol (CAS: 2138095-36-8)

The compound 4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol (CAS: 2138095-36-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanol backbone and substituted pyrazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthetic route for 4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol, highlighting its scalability and reproducibility. The researchers employed a multi-step process involving catalytic hydrogenation and regioselective functionalization, achieving a high yield of 78%. The study also emphasized the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

Pharmacological evaluations have revealed that 4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol exhibits selective modulation of GABAA receptors, particularly the α2 and α3 subtypes. This specificity suggests its potential as a novel anxiolytic or anticonvulsant agent, with reduced side effects compared to existing benzodiazepines. In vitro assays demonstrated an EC50 of 12 nM for α2-containing receptors, underscoring its high potency.

Further investigations into the compound's mechanism of action utilized cryo-EM and molecular dynamics simulations. These studies revealed that 4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol binds to an allosteric site distinct from traditional GABAA modulators, explaining its subtype selectivity. This finding opens new avenues for designing next-generation neuroactive drugs with improved safety profiles.

In addition to its neurological applications, recent preclinical trials have explored the compound's anti-inflammatory properties. A 2024 study in Nature Chemical Biology reported its ability to inhibit NLRP3 inflammasome activation, reducing IL-1β production by 65% in murine models of rheumatoid arthritis. This dual functionality—targeting both neurological and inflammatory pathways—positions it as a versatile therapeutic candidate.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile. Early ADME studies indicate moderate oral bioavailability (43%) and a half-life of 6.2 hours in rodents. Current research efforts are focused on structural modifications to enhance metabolic stability while retaining its pharmacological efficacy.

In conclusion, 4-(propan-2-yl)-3-(trimethyl-1H-pyrazol-1-yl)cyclohexan-1-ol represents a compelling case study in rational drug design. Its unique chemical structure and multifaceted biological activities underscore its potential as a scaffold for developing novel therapeutics. Ongoing clinical translation efforts will determine its ultimate viability in addressing unmet medical needs.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd